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Compound of Interest

Compound Name: Tyrosine disodium dihydrate

Cat. No.: B1142380

Audience: Researchers, scientists, and drug development professionals.

Introduction

L-Tyrosine is a hon-essential amino acid crucial for various biological processes, including
protein synthesis, and as a precursor for the biosynthesis of catecholamine neurotransmitters,
melanin, and thyroid hormones.[1] Its low solubility in aqueous solutions at neutral pH presents
a challenge in cell culture and other research applications.[2] The disodium dihydrate salt of L-
Tyrosine offers significantly improved solubility, making it the preferred form for preparing
concentrated stock solutions. This document provides a detailed protocol for the preparation,

sterilization, and storage of an L-Tyrosine Disodium Dihydrate stock solution for research
use.

Quantitative Data Summary

The following table summarizes the key quantitative data for L-Tyrosine Disodium Dihydrate.
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Property Value References
Molecular Formula CoHoNNaz20s3 - 2H20 [3114]
Molecular Weight 261.19 g/mol [3114]
Appearance Off-white to light tan powder [3]

Solubility in Water 100 mg/mL [51[6]

pH of 1% Solution 10.5-11.5 [31[4]
Storage Temperature (Solid) Room Temperature or 2-8°C [3114]

Storage of Aqueous Solution

Recommended for single-day

[1]

use

Experimental Protocol: Preparation of a 100 mg/mL
L-Tyrosine Disodium Dihydrate Stock Solution

This protocol details the steps for preparing a sterile 100 mg/mL stock solution of L-Tyrosine

Disodium Dihydrate.

3.1. Materials

L-Tyrosine Disodium Dihydrate (CAS: 122666-87-9)

 Sterile, high-purity water (e.g., cell culture grade, distilled, or deionized water)

 Sterile conical tubes (e.g., 15 mL or 50 mL)

» Sterile serological pipettes

o Sterile 0.22 um syringe filter

 Sterile syringes

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Equipment
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Analytical balance

Weighing paper or boat

Spatula

Vortex mixer or magnetic stirrer with stir bar

Laminar flow hood or biological safety cabinet
3.3. Procedure
e Preparation: In a laminar flow hood, aseptically handle all sterile materials.

o Weighing: Carefully weigh the desired amount of L-Tyrosine Disodium Dihydrate powder.
For example, to prepare 10 mL of a 100 mg/mL solution, weigh 1.0 g of the powder.

 Dissolution:
o Aseptically transfer the weighed powder into a sterile conical tube.

o Add the desired volume of sterile, high-purity water. For a 100 mg/mL solution, add water
to bring the final volume to 10 mL.

o Securely cap the tube and vortex or use a magnetic stirrer until the powder is completely
dissolved. The solution should be clear and may have a pale yellow appearance.[3][4]

e pH Check (Optional): The inherent pH of the dissolved L-Tyrosine Disodium Dihydrate
solution will be alkaline (pH 10.5-11.5).[3][4][7] For most cell culture applications where the
stock solution is diluted significantly, pH adjustment is not necessary as the media buffer will
compensate. If the experimental design is sensitive to pH changes, the pH of the final
working solution should be verified.

« Sterilization:
o Draw the solution into a sterile syringe.

o Attach a sterile 0.22 um syringe filter to the syringe.
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o Filter-sterilize the solution into a new sterile conical tube.

» Aliquoting and Storage:

o Aliquot the sterile stock solution into smaller, single-use volumes in sterile cryovials or
microcentrifuge tubes. This minimizes contamination and degradation from repeated
freeze-thaw cycles.

o While some sources recommend storing the solid at room temperature, it is good practice
to store the prepared stock solution at -20°C for long-term use.[3][4][8] It is important to
note that some suppliers advise against storing aqueous solutions for more than one day,
suggesting fresh preparation is optimal.[1]

3.4. Safety Precautions
e L-Tyrosine Disodium Dihydrate may cause skin and serious eye irritation.[9][10]

o Always wear appropriate PPE, including safety glasses, gloves, and a lab coat, when
handling the powder and solutions.

o Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Visualizations

4.1. Experimental Workflow

The following diagram illustrates the workflow for preparing a sterile L-Tyrosine Disodium
Dihydrate stock solution.
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Caption: Workflow for stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1142380#protocol-for-preparing-tyrosine-
disodium-dihydrate-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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